Cas no 218278-62-7 ((S)-3-Amino-5-phenyl-pentanoic Acid)

(S)-3-Amino-5-phenyl-pentanoic acid is a chiral non-proteinogenic amino acid derivative featuring a phenyl group at the terminal position of its pentanoic acid backbone. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Its stereochemical purity (S-configuration) ensures precise control in asymmetric synthesis, while the phenyl group enhances lipophilicity, facilitating membrane permeability in bioactive molecules. The carboxyl and amino functional groups provide versatile reactivity for further modifications, making it useful in medicinal chemistry and drug discovery. High-purity grades are available for research applications requiring strict enantiomeric control.
(S)-3-Amino-5-phenyl-pentanoic Acid structure
218278-62-7 structure
Product Name:(S)-3-Amino-5-phenyl-pentanoic Acid
CAS No:218278-62-7
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD01076263
CID:66966
PubChem ID:2761610
Update Time:2025-05-20

(S)-3-Amino-5-phenyl-pentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-5-phenylpentanoic acid hydrochloride
    • (S)- 3-Amino-5-phenyl-pentanoic acid.HCl
    • (S)-3-Amino-5-phenylpentanoic acid
    • (S)-3-AMINO-5-PHENYL-PENTANOIC ACID HCL
    • Benzenepentanoic acid, β-amino-, (βS)-
    • H-β-Nva(5-phenyl)-OH.HCl
    • (s)-3-amino-5-phenyl-pentanoic acid
    • (S)-Homobenzyl-?-alanine
    • (S)-Homobenzyl-A-alanine
    • A13212
    • AC1MC5CG
    • SureCN288680
    • 218278-62-7
    • AS-37871
    • MFCD01076263
    • SCHEMBL288680
    • EN300-816506
    • CS-0171320
    • benzenepentanoic acid, beta-amino-, (betas)-
    • AKOS026670188
    • (S)-3-Amino-5-phenylpentanoicacid
    • DTXSID20375843
    • (3S)-3-amino-5-phenylpentanoic acid
    • (S)-Homobenzyl- -alanine
    • (s)-homobenzyl-beta-alanine
    • (?S)-?-Aminobenzenepentanoic Acid; (S)-3-Amino-5-phenylpentanoic Acid;
    • (S)-3-Amino-5-phenyl-pentanoic Acid
    • MDL: MFCD01076263
    • Inchi: 1S/C11H15NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)/t10-/m0/s1
    • InChI Key: CJJYCYZKUNRKFP-JTQLQIEISA-N
    • SMILES: OC(C[C@H](CCC1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 193.11000
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -1.1

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 368.2°Cat760mmHg
  • Flash Point: 176.5°C
  • Refractive Index: 1.555
  • PSA: 63.32000
  • LogP: 2.12150

(S)-3-Amino-5-phenyl-pentanoic Acid Security Information

(S)-3-Amino-5-phenyl-pentanoic Acid Pricemore >>

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(S)-3-Amino-5-phenyl-pentanoic Acid Related Literature

Additional information on (S)-3-Amino-5-phenyl-pentanoic Acid

Introduction to (S)-3-Amino-5-phenyl-pentanoic Acid (CAS No. 218278-62-7)

(S)-3-Amino-5-phenyl-pentanoic Acid, identified by its CAS number 218278-62-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biochemical research. The presence of both an amino group and a phenyl ring in its molecular structure endows it with distinct chemical reactivity, making it a valuable building block for constructing complex molecules.

The synthesis of (S)-3-Amino-5-phenyl-pentanoic Acid involves sophisticated organic transformations that highlight the intersection of stereochemistry and synthetic methodology. The (S)-configuration, specifically, is critical as it determines the compound's interaction with biological targets, particularly enzymes and receptors that exhibit enantioselectivity. Recent advancements in asymmetric synthesis have enabled more efficient and scalable production of this enantiomer, which is essential for pharmaceutical applications where the wrong enantiomer can lead to reduced efficacy or adverse effects.

In the realm of drug discovery, (S)-3-Amino-5-phenyl-pentanoic Acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several bioactive peptides and proteins, suggesting potential roles in modulating biological pathways. For instance, researchers have investigated its utility in designing ligands for G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases including cardiovascular disorders, pain syndromes, and neurological conditions. The phenyl group provides a hydrophobic anchor that can interact with specific pockets on the receptor surface, while the amino acid backbone allows for further functionalization to optimize binding affinity and selectivity.

Furthermore, the compound's amino group offers opportunities for further derivatization, enabling the creation of amides, esters, or other pharmacophores that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. This flexibility has made (S)-3-Amino-5-phenyl-pentanoic Acid a popular choice among medicinal chemists seeking to develop next-generation therapeutics. Recent studies have demonstrated its incorporation into peptidomimetics designed to mimic natural bioactive peptides while avoiding their limitations, such as rapid degradation or off-target effects.

Beyond its pharmaceutical applications, (S)-3-Amino-5-phenyl-pentanoic Acid has found utility in biochemical research as a substrate or inhibitor for various enzymes. Enzymes such as amino acid transporters and metabolic enzymes often exhibit stereoselective interactions with their substrates. By studying how this compound interacts with these enzymes, researchers can gain insights into enzyme mechanisms and develop inhibitors for therapeutic purposes. For example, studies have shown that derivatives of this compound can modulate the activity of certain proteases, which are involved in processes like inflammation and cell signaling.

The growing interest in chiral chemistry has also driven innovation in the synthesis of optically active compounds like (S)-3-Amino-5-phenyl-pentanoic Acid. Catalytic asymmetric methods, including transition metal-catalyzed reactions and biocatalytic approaches, have emerged as powerful tools for achieving high enantioselectivity without relying on chiral auxiliaries. These methods not only improve yield and scalability but also align with green chemistry principles by reducing waste and energy consumption. The development of such sustainable synthetic routes is crucial for meeting the increasing demand for enantiomerically pure compounds in the pharmaceutical industry.

In conclusion, (S)-3-Amino-5-phenyl-pentanoic Acid (CAS No. 218278-62-7) represents a versatile and promising compound with significant implications in drug development and biochemical research. Its unique structural features and stereochemical properties make it an invaluable tool for designing novel therapeutics targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, its importance in the chemical pharmaceutical landscape is likely to grow even further.

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